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Compound of Interest

Compound Name:
(R)-5-Phthalimido-2-bromovaleric

acid

CAS No.: 179090-36-9

Cat. No.: B061040

Get Quote

Executive Summary & Safety Directive
(R)-5-Phthalimido-2-bromovaleric acid (CAS: 170985-84-9) represents a dual-hazard class

in chemical waste management. It functions as both a corrosive organic acid and an alkylating

agent (due to the

-bromo moiety).

The Core Directive: Do not treat this merely as "organic acid waste." The presence of the

bromine atom mandates its classification as Halogenated Waste. Improper disposal into non-

halogenated streams can result in regulatory fines and, more critically, violent reactions if co-

mingled with strong nucleophiles (e.g., azides, thiols) or strong bases which can hydrolyze the

phthalimide protecting group.
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Effective disposal requires understanding the molecular triggers that cause instability in a

waste drum.

Property Specification Disposal Implication

Molecular Formula
High Carbon/Bromine ratio

requires incineration.

Functional Groups
Alkyl Bromide, Carboxylic Acid,

Phthalimide

Triple Hazard: Corrosive,

Alkylating, Sensitizing.

Acidity (pKa) ~4.5 (Carboxylic Acid)

Incompatible with

cyanide/sulfide waste

(generates toxic gas).

Reactivity
Active Site (

-carbon)

Do NOT mix with strong

nucleophiles (amines, azides)

in waste.

Stability Hydrolytically Unstable (Base)

Do NOT mix with strong bases

(NaOH, KOH) to prevent

exothermic hydrolysis.

Decision Logic for Waste Segregation
The following flowchart illustrates the critical decision pathways for disposing of (R)-5-
Phthalimido-2-bromovaleric acid. This logic prevents the common error of misclassifying

brominated acids as simple "organic solvents."
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Waste Generation:
(R)-5-Phthalimido-2-bromovaleric acid

Physical State?

Solid / Pure Substance

Expired/Excess Solid

Solution / Reaction Mixture

Dissolved

Procedure A:
Solid Waste Lab Pack

Double Bag & Tag

Solvent Type?

Organic Solvent

DCM, DMF, etc.

Aqueous Solution

Water/Buffer

Procedure B:
Halogenated Organic Waste

Segregate from Non-Halo

Procedure C:
Aqueous Corrosive (Halogenated)

Check pH

Click to download full resolution via product page

Figure 1: Decision matrix for segregating brominated acid waste streams. Note the strict

separation of halogenated liquids.
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Detailed Disposal Protocols
Procedure A: Solid Waste (Pure Substance)
Use this for expired chemicals, spill cleanup residues, or excess weighing solids.

Containment: Do not empty the solid into a general carboy. Keep it in the original container if

possible. If not, transfer to a wide-mouth high-density polyethylene (HDPE) jar.

Secondary Containment: Place the primary container inside a clear, sealable plastic bag

(Ziploc type) to prevent contamination of the outer container.

Labeling: Apply a hazardous waste label with the following specific identifiers:

Chemical Name: (R)-5-Phthalimido-2-bromovaleric acid.

Hazard Checkboxes: Corrosive, Toxic.[1][2]

Note: "Contains Bromine - Do Not Incinerate with General Trash."

Disposal: Move to the Lab Pack accumulation area. This waste must be chemically treated

or incinerated at a licensed facility capable of scrubbing hydrobromic acid emissions.

Procedure B: Organic Liquid Waste
Use this for reaction mixtures (e.g., in DMF, Dichloromethane, or Ethyl Acetate).

Segregation: Pour into the Halogenated Organic Solvent waste container.

Critical: Even if the solvent is non-halogenated (e.g., Ethyl Acetate), the presence of the

brominated solute contaminates the entire mixture, reclassifying it as halogenated.

Compatibility Check: Ensure the waste container does not contain strong bases (e.g.,

Sodium Methoxide waste). Mixing this acid with basic waste will trigger heat generation and

potential pressure buildup.

pH Check: If the solution is highly acidic (pH < 2), consider a slow neutralization with dilute

Sodium Bicarbonate before adding to the drum, ONLY if your facility's SOP permits in-lab

neutralization. Otherwise, tag the drum as "Acidic Organic Waste."
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Procedure C: Aqueous Waste
Use this for aqueous extractions or reverse-phase chromatography fractions.

Collection: Collect in a dedicated carboy for Aqueous Corrosives.

Trace Halogens: Mark the tag explicitly as "Contains Halogenated Organics." This prevents

the water treatment facility from accidentally discharging brominated organics into the sewer

system.

Prohibited: Do not pour down the sink. Despite water solubility, the alkylating nature of the

compound poses environmental toxicity risks.

Emergency Spill Response (Immediate Action)
If (R)-5-Phthalimido-2-bromovaleric acid is spilled outside a fume hood:

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and a

lab coat. If the powder is fine and airborne, use an N95 or P100 respirator.

Dry Spill: Do not wet the powder (creates corrosive acid). Gently sweep into a dustpan or

scoop using a card. Place in a bag as per Procedure A.

Wet Spill: Cover with a Sodium Carbonate or Calcium Carbonate spill mix to neutralize the

acidity. Wait for bubbling to cease. Absorb with vermiculite or clay.

Decontamination: Wipe the surface with a dilute soap solution, followed by water.[3] Place all

wipes in the hazardous waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b061040?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.fr/store/msds?partNumber=10714004&countryCode=FR&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL07047&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC305230250&productDescription=2-BROMOVALERIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b061040/docs#operational-guide-safe-disposal-and-management-of-r-5-phthalimido-2-bromovaleric-acid
https://www.benchchem.com/product/b061040/docs#operational-guide-safe-disposal-and-management-of-r-5-phthalimido-2-bromovaleric-acid
https://www.benchchem.com/product/b061040/docs#operational-guide-safe-disposal-and-management-of-r-5-phthalimido-2-bromovaleric-acid
https://www.benchchem.com/product/b061040/docs#operational-guide-safe-disposal-and-management-of-r-5-phthalimido-2-bromovaleric-acid
https://www.benchchem.com/product/b061040?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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